1-(4-nitrobenzoyl)-4-(phenylacetyl)piperazine
Overview
Description
1-(4-nitrobenzoyl)-4-(phenylacetyl)piperazine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized through various methods and has shown promising results in treating various diseases.
Mechanism of Action
The mechanism of action of 1-(4-nitrobenzoyl)-4-(phenylacetyl)piperazine is not fully understood. However, studies have shown that the compound inhibits the activity of various enzymes and proteins involved in cell growth and inflammation. The compound also induces apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects
This compound has shown various biochemical and physiological effects in animal models. Studies have shown that the compound reduces inflammation by inhibiting the production of inflammatory cytokines. The compound also induces apoptosis in cancer cells by activating various signaling pathways. The compound has also shown potential in reducing viral replication by inhibiting the activity of viral enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-nitrobenzoyl)-4-(phenylacetyl)piperazine in lab experiments include its potential therapeutic applications in treating various diseases. The compound is easy to synthesize and purify, making it readily available for research purposes. However, the limitations of using the compound in lab experiments include its limited solubility in water, which can make it difficult to administer in animal models. The compound also has potential toxicity, which requires careful handling and administration.
Future Directions
Future research directions for 1-(4-nitrobenzoyl)-4-(phenylacetyl)piperazine include studying its potential therapeutic applications in treating various diseases such as cancer, viral infections, and inflammation. Further studies are needed to understand the mechanism of action of the compound and its potential toxicity. The compound can also be modified to improve its solubility and reduce its toxicity, making it more suitable for clinical use.
Conclusion
In conclusion, this compound is a piperazine derivative that has shown potential therapeutic applications in various scientific research studies. The compound has been synthesized through various methods and has shown promising results in treating various diseases. Further research is needed to understand the mechanism of action of the compound and its potential toxicity. The compound has the potential to be a valuable therapeutic agent in treating various diseases.
Scientific Research Applications
1-(4-nitrobenzoyl)-4-(phenylacetyl)piperazine has shown potential therapeutic applications in various scientific research studies. The compound has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. Studies have shown that the compound inhibits the growth of cancer cells and reduces inflammation in various animal models. The compound has also shown potential in treating viral infections such as HIV and herpes simplex virus.
properties
IUPAC Name |
1-[4-(4-nitrobenzoyl)piperazin-1-yl]-2-phenylethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c23-18(14-15-4-2-1-3-5-15)20-10-12-21(13-11-20)19(24)16-6-8-17(9-7-16)22(25)26/h1-9H,10-14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOOQAZOPFXVEJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(=O)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(1,3-benzodioxol-5-yl)acryloyl]-4-(1,3-benzodioxol-5-ylmethyl)piperazine](/img/structure/B3467268.png)
![N-({[4-(1H-benzimidazol-2-yl)phenyl]amino}carbonothioyl)-4-fluorobenzamide](/img/structure/B3467277.png)
![1-[(4-chlorophenoxy)acetyl]-4-[(4-methylphenyl)sulfonyl]piperazine](/img/structure/B3467332.png)
![1-(4-ethoxybenzyl)-4-[(4-methoxyphenyl)sulfonyl]piperazine](/img/structure/B3467361.png)